Cas no 25699-97-2 (1-3-(1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-(1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 25699-97-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 3922815
• PubChem ID: 11183062
• Update Time: 2025-04-22

1-3-(1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(1H-pyrazol-1-yl)phenyl]-
• 1-(3-(1h-Pyrazol-1-yl)phenyl)ethan-1-one
• 1-3-(1H-pyrazol-1-yl)phenylethan-1-one
• 25699-97-2
• AKOS003237376
• CS-0275182
• 1-[3-(1H-Pyrazol-1-yl)phenyl]ethan-1-one
• DB-103043
• SCHEMBL16220632
• EN300-1292754

• Inchi： 1S/C11H10N2O/c1-9(14)10-4-2-5-11(8-10)13-7-3-6-12-13/h2-8H,1H3
• InChI Key： WRDDECAIOZVXSW-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(N2C=CC=N2)=C1)C

Computed Properties

• Exact Mass: 186.079312947Da
• Monoisotopic Mass: 186.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų